Cas no 18514-88-0 (6-Chloro-1H-cinnolin-4-one)

• Product Name: 6-Chloro-1H-cinnolin-4-one
• CAS No: 18514-88-0
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• CID: 3033734
• PubChem ID: 601878
• Update Time: 2025-04-21

6-Chloro-1H-cinnolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-氯噌啉-4(1H)-酮
• 6-chloro-1H-cinnolin-4-one; 6-Chlor-1H-cinnolin-4-on; ; 6-chlorocinnolin-4(1H)-one
• 6-Chloro-1H-cinnolin-4-one
• 6-Chlorocinnolin-4(1H)-one
• 6-chlorocinnolin-4-ol
• 6-Chloro-4-cinnolinol
• PVTBXYKGJHADSZ-UHFFFAOYSA-N
• AAA87689
• AKOS023809099
• 18514-88-0
• CS-0456840
• NS-01581
• MFCD21086122
• G59301
• 876-89-1
• SCHEMBL6112367
• 961-827-9
• EN300-262482

• MDL： MFCD22375145
• Inchi： 1S/C8H5ClN2O/c9-5-1-2-7-6(3-5)8(12)4-10-11-7/h1-4H,(H,11,12)
• InChI Key： PVTBXYKGJHADSZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(C=NN2)=O)C=1

Computed Properties

• Exact Mass: 180.00900
• Monoisotopic Mass: 180.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5

Experimental Properties

• Density: 1.50
• Melting Point: 296-297 ºC
• PSA: 45.75000
• LogP: 1.57650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines